Cas no 4295-92-5 (cis-3,5-Dimethyldihydro-2H-pyran-2,6(3H)-dione)

• Product Name: cis-3,5-Dimethyldihydro-2H-pyran-2,6(3H)-dione
• CAS No: 4295-92-5
• MF: C₇H₁₀O₃
• MW: 142.1525
• MDL: MFCD09152749
• CID: 1515371
• PubChem ID: 11804853
• Update Time: 2025-09-27

cis-3,5-Dimethyldihydro-2H-pyran-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione, dihydro-3,5-dimethyl-, cis-
• (3R,5S)-3,5-dimethyldihydro-2H-pyran-2,6(3H)-dione
• cis-3,5-dimethyldihydro-2H-pyran-2,6(3H)-dione
• (3R,5S)-3,5-dimethyloxane-2,6-dione
• dimethyldihydropyrandione
• SIFQWEJOHACJOL-SYDPRGILSA-N
• RP09857
• (2R,4S)-2,4-Dimethylglutaric anhydride
• AKOS006330973
• DTXSID10473009
• MFCD09152749
• DB-126296
• SCHEMBL1330580
• 2H-Pyran-2,6(3H)-dione, dihydro-3,5-dimethyl-, (3R,5S)-rel-
• MA-0846
• CS-0320075
• 4295-92-5
• AC1086
• cis-3,5-Dimethyldihydro-2H-pyran-2,6(3H)-dione

• MDL： MFCD09152749
• Inchi： 1S/C7H10O3/c1-4-3-5(2)7(9)10-6(4)8/h4-5H,3H2,1-2H3/t4-,5+
• InChI Key： SIFQWEJOHACJOL-SYDPRGILSA-N
• SMILES： O1C([C@@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])[H])C1=O)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1

Experimental Properties

• PSA: 43.37

cis-3,5-Dimethyldihydro-2H-pyran-2,6(3H)-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones